Ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-4-carboxylate

• Molecular Formula: C18H24N2O5
• Molecular Weight: 348.4 g/mol
• IUPAC Name: ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H24N2O5/c1-2-23-18(22)13-5-8-20(9-6-13)10-7-17(21)19-14-3-4-15-16(11-14)25-12-24-15/h3-4,11,13H,2,5-10,12H2,1H3,(H,19,21)
• InChI Key: HEXXIYXNZNQKDZ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)CCC(=O)NC2=CC3=C(C=C2)OCO3

Description

Ethyl 1-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]piperidine-4-carboxylate, commonly known as EPPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. EPPC is a piperidine derivative that has a unique molecular structure, making it an interesting compound for research purposes.

Mechanism of Action

The mechanism of action of EPPC is not fully understood. However, it is believed that EPPC acts on the central nervous system by modulating the activity of certain neurotransmitters, such as dopamine and serotonin. EPPC has also been shown to have an inhibitory effect on the activity of certain enzymes, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
EPPC has been shown to have a variety of biochemical and physiological effects. In animal studies, EPPC has been shown to improve memory and cognitive function, reduce anxiety and depression, and increase locomotor activity. EPPC has also been shown to have an analgesic effect, reducing pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

EPPC has several advantages for use in lab experiments. It has a unique molecular structure that makes it an interesting compound for research purposes. It also has a wide range of potential applications in various fields, including medicinal chemistry and neuroscience. However, EPPC also has some limitations. It is a complex compound that requires specialized equipment and skilled chemists for its synthesis. It is also relatively expensive, which may limit its use in some research projects.

Future Directions

There are several future directions for research on EPPC. One area of interest is the development of EPPC-based drugs for the treatment of various diseases, including Alzheimer's and Parkinson's. Another area of interest is the study of the mechanisms of action of EPPC, particularly its effects on neurotransmitters and enzymes. Further research is also needed to determine the safety and efficacy of EPPC in humans, as most of the studies to date have been conducted in animal models.

Synthesis Methods

EPPC can be synthesized through a multi-step process that involves the condensation of piperidine and benzodioxole, followed by the addition of ethyl ester and carboxylation. The synthesis of EPPC is a complex process that requires skilled chemists and specialized equipment.

Scientific Research Applications

EPPC has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, EPPC has been investigated as a potential drug candidate for the treatment of various diseases, including Alzheimer's, Parkinson's, and schizophrenia. In neuroscience, EPPC has been used to study the mechanisms of action of certain neurotransmitters, such as dopamine and serotonin. EPPC has also been studied for its potential applications in pharmacology, particularly in the development of new drugs with improved efficacy and fewer side effects.